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Get Quote

An in-depth examination of Tyrosine Kinase 2 (TYK2) expression reveals distinct patterns in

diseased tissues compared to healthy counterparts, highlighting its potential as a therapeutic

target in a range of autoimmune disorders and cancers. This guide provides a comparative

analysis of TYK2 expression, supported by experimental data and detailed methodologies, to

inform researchers, scientists, and drug development professionals.

Tyrosine Kinase 2 (TYK2) is a member of the Janus kinase (JAK) family of non-receptor

tyrosine kinases. It plays a crucial role in the signaling pathways of several cytokines, including

type I interferons (IFNs), interleukin (IL)-12, and IL-23.[1] These cytokines are pivotal in both

innate and adaptive immunity, and their dysregulation is implicated in the pathogenesis of

numerous inflammatory and malignant conditions.[1] Understanding the differential expression

of TYK2 in healthy versus diseased states is therefore critical for the development of targeted

therapies.
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In autoimmune diseases, the immune system mistakenly attacks the body's own tissues.

Several studies have implicated TYK2 in the inflammatory cascades characteristic of these

conditions.

Disease
Tissue/Cell
Type

TYK2
Expression vs.
Healthy
Control

Method of
Analysis

Reference(s)

Psoriasis

Peripheral Blood

Mononuclear

Cells (PBMCs)

Upregulated in

patients with

PASI > 10

qRT-PCR [2]

Lesional Skin
Implicated in

pathogenesis
General Review [1]

Systemic Lupus

Erythematosus

(SLE)

PBMCs

Associated with

disease

susceptibility

Genetic

Association

Studies

[3][4]

Rheumatoid

Arthritis (RA)
Synovial Tissue

Implicated in

pathogenesis

Genetic

Association

Studies

[5]

Note: Quantitative fold-change or protein level data for SLE and RA is not consistently reported

in the reviewed literature, with many studies focusing on genetic associations of TYK2 variants

with disease susceptibility.

The Dichotomous Role of TYK2 in Cancer
The expression of TYK2 in cancerous tissues presents a more complex picture, with its role

appearing to be context-dependent on the type of cancer.
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Cancer Type

TYK2 mRNA
Expression in
Tumor vs. Normal
Tissue

Data
Source/Method

Reference(s)

Head and Neck

Squamous Cell

Carcinoma (HNSCC)

Upregulated TCGA, qRT-PCR [6]

Bladder Urothelial

Carcinoma (BLCA)
Upregulated TCGA [6]

Breast invasive

carcinoma (BRCA)
Upregulated TCGA [6]

Cervical squamous

cell carcinoma

(CESC)

Upregulated TCGA [6]

Cholangiocarcinoma

(CHOL)
Upregulated TCGA [6]

Colon

adenocarcinoma

(COAD)

Upregulated TCGA [6]

Esophageal

carcinoma (ESCA)
Upregulated TCGA [6]

Glioblastoma

multiforme (GBM)
Upregulated TCGA [6]

Kidney renal clear cell

carcinoma (KIRC)
Upregulated TCGA [6]

Kidney renal papillary

cell carcinoma (KIRP)
Upregulated TCGA [6]

Liver hepatocellular

carcinoma (LIHC)
Upregulated TCGA [6]

Lung adenocarcinoma

(LUAD)
Upregulated TCGA [6]
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Prostate

adenocarcinoma

(PRAD)

Upregulated TCGA [6]

Rectum

adenocarcinoma

(READ)

Upregulated TCGA [6]

Skin Cutaneous

Melanoma (SKCM)
Upregulated TCGA [6]

Stomach

adenocarcinoma

(STAD)

Upregulated TCGA [6]

Uterine Corpus

Endometrial

Carcinoma (UCEC)

Upregulated TCGA [6]

Pancreatic

adenocarcinoma

(PAAD)

Downregulated TCGA [6]

Colorectal Cancer

(CRC)

Significantly weaker in

cancer tissue

IHC, IF, WB, qRT-

PCR
[7][8]

Data from The Cancer Genome Atlas (TCGA) provides a broad overview of TYK2 mRNA

expression across various cancers.[6][9] However, it is crucial to consider that protein

expression and functional activity may not always directly correlate with mRNA levels.

Signaling Pathways and Experimental Workflows
To facilitate a deeper understanding of TYK2's role and the methods used to study its

expression, the following diagrams illustrate key signaling pathways and experimental

workflows.
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TYK2 Signaling Pathway
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TYK2-mediated cytokine signaling pathway.
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Immunohistochemistry (IHC) Workflow
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A typical workflow for IHC analysis of TYK2.
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Western Blot Workflow
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A standard workflow for Western blot analysis.
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Detailed Experimental Protocols
Accurate and reproducible assessment of TYK2 expression is paramount. The following are

detailed protocols for key experimental techniques.

Immunohistochemistry (IHC) for TYK2 in Paraffin-
Embedded Tissues
This protocol is adapted from methodologies used in the analysis of TYK2 in colorectal cancer

tissues.[7]

Deparaffinization and Rehydration:

Immerse slides in xylene twice for 5 minutes each.

Hydrate through a graded series of ethanol (100%, 95%, 70%) for 3 minutes each.

Rinse with distilled water.

Antigen Retrieval:

Incubate slides in a low-pH Target Retrieval Solution at 97°C for 20 minutes.

Allow slides to cool to room temperature.

Blocking:

Block endogenous peroxidase activity with a suitable blocking reagent for 10 minutes.

Block non-specific binding sites with 3% Bovine Serum Albumin (BSA) in Phosphate-

Buffered Saline (PBS) for 1 hour at room temperature.[7]

Primary Antibody Incubation:

Incubate slides with a primary antibody against TYK2 (e.g., rabbit polyclonal, Abcam,

ab223733) at a dilution of 1:200 in 3% BSA/PBS overnight at 4°C.[7]

Secondary Antibody Incubation:
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Wash slides with PBS.

Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g.,

EnVision FLEX/HRP) for 20 minutes.

Detection:

Visualize the reaction using 3,3'-diaminobenzidine (DAB) chromogen for 5 minutes.

Rinse with distilled water.

Counterstaining and Mounting:

Counterstain with hematoxylin.

Dehydrate through a graded ethanol series and clear in xylene.

Mount with a permanent mounting medium.

Western Blotting for TYK2 Protein Detection
This protocol provides a general framework for TYK2 detection in cell or tissue lysates.

Lysate Preparation:

Homogenize frozen tissue samples in a suitable lysis buffer (e.g., T-PER Tissue Protein

Extraction Reagent) supplemented with protease and phosphatase inhibitors.[7]

Determine protein concentration using a BCA protein assay kit.[7]

SDS-PAGE and Protein Transfer:

Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-polyacrylamide gel.

Perform electrophoresis to separate proteins by size.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Blocking:
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Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1%

Tween 20 (TBST) for 1 hour at room temperature.

Primary Antibody Incubation:

Incubate the membrane with a primary antibody against TYK2 (e.g., rabbit polyclonal, Cell

Signaling Technology, #9312 at 1:1000 dilution; or Proteintech, 16412-1-AP at 1:600

dilution) overnight at 4°C with gentle agitation.[10][11]

Secondary Antibody Incubation:

Wash the membrane three times with TBST for 5-10 minutes each.

Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG) at the

manufacturer's recommended dilution for 1 hour at room temperature.

Detection:

Wash the membrane as in the previous step.

Incubate with a chemiluminescent substrate and capture the signal using an imaging

system.

Quantitative Real-Time PCR (qRT-PCR) for TYK2 Gene
Expression
This protocol is based on methods used to quantify TYK2 mRNA in colorectal cancer and

psoriasis studies.[7][12]

RNA Extraction and cDNA Synthesis:

Extract total RNA from tissue or cells using a suitable kit.

Synthesize first-strand cDNA from the total RNA using a reverse transcription kit.

qPCR Reaction:
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Prepare the qPCR reaction mixture containing cDNA, TaqMan Gene Expression Master

Mix, and a specific TaqMan probe for TYK2 (e.g., Hs01105953_m1) and a reference gene

(e.g., ACTB, Hs99999903_m1).[7]

Alternatively, use SYBR Green-based qPCR with specific primers for TYK2 (e.g., Forward:

GGTTGACCAGAAGGAGATCACC, Reverse: TCCTCGTCATCCATCTTGCCCT).[13]

Thermal Cycling:

Perform the qPCR using a real-time PCR system with cycling conditions such as: 50°C for

2 minutes, 95°C for 10 minutes, followed by 40 cycles of 95°C for 15 seconds and 60°C

for 1 minute.[12]

Data Analysis:

Determine the cycle threshold (Ct) values for TYK2 and the reference gene.

Calculate the relative expression of TYK2 using the comparative Ct (ΔΔCt) method.

Conclusion
The differential expression of TYK2 in various autoimmune diseases and cancers underscores

its significance as a molecular target. While TYK2 appears to be a pro-inflammatory mediator in

autoimmune conditions, its role in cancer is more nuanced, with evidence suggesting both

oncogenic and tumor-suppressive functions depending on the cancer type. The data and

protocols presented in this guide offer a valuable resource for researchers investigating TYK2,

facilitating further exploration of its therapeutic potential. Rigorous and standardized

experimental approaches are essential to unravel the complexities of TYK2 signaling and to

develop effective and selective inhibitors for the treatment of human diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing
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